2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide

• IUPAC Name: 2-fluoro-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-propylbenzamide
• InChI: InChI=1S/C21H21FN2O3/c1-3-10-24(21(26)17-6-4-5-7-18(17)22)13-15-11-14-12-16(27-2)8-9-19(14)23-20(15)25/h4-9,11-12H,3,10,13H2,1-2H3,(H,23,25)
• InChI Key: BVSZMQPWNFKGHH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)C3=CC=CC=C3F
• Molecular Formula: C21H21FN2O3
• Molecular Weight: 368.4 g/mol

Description

2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide involves the inhibition of specific enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDACs, this compound can induce the expression of tumor suppressor genes and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer and neuroprotective effects, this compound has been found to exhibit anti-inflammatory and antioxidant properties. This compound can reduce the production of pro-inflammatory cytokines and reactive oxygen species, which are known to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide in lab experiments is its high potency and specificity. This compound can selectively target specific enzymes and signaling pathways, making it a valuable tool for studying the molecular mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research and development of 2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in other diseases such as autoimmune disorders and cardiovascular diseases. Finally, the development of novel analogs of this compound may provide new insights into the structure-activity relationship of this compound and lead to the discovery of more potent and selective inhibitors of HDACs.

Synthesis Methods

The synthesis of 2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide involves the reaction of 2-hydroxy-6-methoxyquinoline with propylamine and 2-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-propylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, this compound has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.